Cas no 1227580-14-4 (2-Methoxy-4-methylpyridin-3-ol)

• Product Name: 2-Methoxy-4-methylpyridin-3-ol
• CAS No: 1227580-14-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD16611372
• CID: 2621056
• PubChem ID: 121228833
• Update Time: 2025-05-27

2-Methoxy-4-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1227580-14-4
• 2-Methoxy-4-methylpyridin-3-ol

• MDL： MFCD16611372
• Inchi： 1S/C7H9NO2/c1-5-3-4-8-7(10-2)6(5)9/h3-4,9H,1-2H3
• InChI Key： OMWGSDWZCXTTFO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C)C=CN=1)O

Computed Properties

• Exact Mass: 139.063328530Da
• Monoisotopic Mass: 139.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-Methoxy-4-methylpyridin-3-ol

Introduction to 2-Methoxy-4-methylpyridin-3-ol (CAS No. 1227580-14-4)

2-Methoxy-4-methylpyridin-3-ol, with the CAS number 1227580-14-4, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methoxy group at the 2-position and a methyl group at the 4-position, along with a hydroxyl group at the 3-position. These substituents contribute to its chemical stability and reactivity, making it an attractive candidate for further research and development.

The chemical structure of 2-Methoxy-4-methylpyridin-3-ol can be represented as C₈H₁₀N₂O₂. The presence of the pyridine ring provides this compound with aromatic properties, while the methoxy and methyl groups enhance its solubility and reactivity. The hydroxyl group at the 3-position adds polarity and can participate in hydrogen bonding, which is crucial for its biological activity and interactions with other molecules.

In the pharmaceutical industry, 2-Methoxy-4-methylpyridin-3-ol has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of certain kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes without affecting other cellular processes makes it a valuable candidate for further optimization and clinical trials.

Beyond its pharmaceutical applications, 2-Methoxy-4-methylpyridin-3-ol has also been investigated for its use in agrochemicals. Its structural features make it suitable for developing new herbicides and fungicides that are more effective and environmentally friendly. A study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibit strong herbicidal activity against a range of weed species while showing minimal toxicity to non-target organisms. This finding suggests that 2-Methoxy-4-methylpyridin-3-ol could be a key component in the next generation of sustainable agricultural practices.

In materials science, the unique properties of 2-Methoxy-4-methylpyridin-3-ol have led to its exploration as a functional material. Its ability to form stable complexes with metal ions has been leveraged in the development of new catalysts and sensors. Research published in the Journal of Materials Chemistry A reported that metal complexes derived from this compound exhibit enhanced catalytic activity in various chemical reactions, including hydrogenation and oxidation processes. Additionally, these complexes have shown potential as sensitive sensors for detecting trace amounts of metal ions in environmental samples.

The synthesis of 2-Methoxy-4-methylpyridin-3-ol has been optimized through various methods, including traditional organic synthesis routes and more recent green chemistry approaches. One common method involves the condensation of 3-hydroxypyridine with methanol followed by methylation at the 4-position. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods, such as using microwave-assisted synthesis or employing catalysts that reduce reaction times and byproduct formation.

The safety profile of 2-Methoxy-4-methylpyridin-3-ol is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have shown that while the compound is generally safe for use in controlled environments, proper handling and storage practices are essential to minimize any potential hazards. Guidelines for safe handling include using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during laboratory work.

In conclusion, 2-Methoxy-4-methylpyridin-3-ol (CAS No. 1227580-14-4) is a multifaceted compound with a wide range of potential applications across different industries. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new properties and applications, this compound is poised to play a significant role in advancing various fields, from pharmaceuticals to materials science.